Cas no 2138212-88-9 (1-2-(2,2-difluorocyclopentyl)ethyl-1H-imidazol-2-amine)

• Product Name: 1-2-(2,2-difluorocyclopentyl)ethyl-1H-imidazol-2-amine
• CAS No: 2138212-88-9
• MF: C₁₀H₁₅F₂N₃
• MW: 215.243008852005
• CID: 6416909
• PubChem ID: 165472627
• Update Time: 2025-10-29

1-2-(2,2-difluorocyclopentyl)ethyl-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(2,2-difluorocyclopentyl)ethyl-1H-imidazol-2-amine
• EN300-1113464
• 2138212-88-9
• 1-[2-(2,2-difluorocyclopentyl)ethyl]-1H-imidazol-2-amine

• Inchi： 1S/C10H15F2N3/c11-10(12)4-1-2-8(10)3-6-15-7-5-14-9(15)13/h5,7-8H,1-4,6H2,(H2,13,14)
• InChI Key： ICDGNDXKGQRSEU-UHFFFAOYSA-N
• SMILES： FC1(CCCC1CCN1C=CN=C1N)F

Computed Properties

• Exact Mass: 215.12340382g/mol
• Monoisotopic Mass: 215.12340382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-2-(2,2-difluorocyclopentyl)ethyl-1H-imidazol-2-amine

Introduction to 1-2-(2,2-difluorocyclopentyl)ethyl-1H-imidazol-2-amine (CAS No. 2138212-88-9)

1-2-(2,2-difluorocyclopentyl)ethyl-1H-imidazol-2-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2138212-88-9, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a difluorocyclopentyl moiety and an imidazole ring, contribute to its distinctive chemical properties and biological interactions.

The difluorocyclopentyl group is a key structural element that imparts unique electronic and steric properties to the molecule. This group has been extensively studied for its ability to modulate the bioavailability and binding affinity of drug candidates. The introduction of fluorine atoms into the cyclopentyl ring enhances the metabolic stability of the compound while also influencing its interactions with biological targets. Such modifications are often employed in drug design to improve pharmacokinetic profiles and reduce susceptibility to degradation by enzymatic processes.

The imidazole ring in 1-2-(2,2-difluorocyclopentyl)ethyl-1H-imidazol-2-amine further contributes to its pharmacological potential. Imidazole derivatives are well-known for their role in various biological processes, including enzyme inhibition and receptor binding. The presence of this heterocyclic scaffold suggests that the compound may interact with specific biological pathways, making it a valuable candidate for further investigation in drug discovery. Recent studies have highlighted the importance of imidazole-based compounds in developing treatments for a range of diseases, including infectious disorders and inflammatory conditions.

In the context of contemporary pharmaceutical research, 1-2-(2,2-difluorocyclopentyl)ethyl-1H-imidazol-2-amine represents an innovative approach to designing molecules with enhanced therapeutic efficacy. The combination of the difluorocyclopentyl and imidazole moieties creates a framework that is both structurally complex and biologically relevant. This dual functionality allows the compound to exhibit multiple modes of action, which could be particularly advantageous in treating multifaceted diseases.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular modeling studies have indicated that 1-2-(2,2-difluorocyclopentyl)ethyl-1H-imidazol-2-amine may possess potent inhibitory properties against certain enzymes and receptors implicated in disease pathogenesis. These predictions have spurred experimental investigations aimed at validating these hypotheses and exploring potential therapeutic applications.

The synthesis of 1-2-(2,2-difluorocyclopentyl)ethyl-1H-imidazol-2-amine presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in facilitating the preparation of such molecules. Techniques such as transition metal-catalyzed cross-coupling reactions and fluorination methods have been instrumental in constructing the desired framework efficiently. These advancements have not only improved the accessibility of the compound but also opened avenues for further structural optimization.

One area of particular interest is the exploration of analogs derived from 1-2-(2,2-difluorocyclopentyl)ethyl-1H-imidazol-2-amine. By modifying specific functional groups or introducing additional substituents, researchers can generate a library of compounds with tailored properties. Such libraries are invaluable for high-throughput screening experiments aimed at identifying lead candidates with optimal pharmacological profiles. The flexibility inherent in this molecular design allows for extensive chemical diversification while maintaining core structural elements essential for biological activity.

The potential applications of 1-2-(2,2-difluorocyclopentyl)ethyl-1H-imidazol-2-amine extend across various therapeutic domains. For instance, its structural motifs suggest compatibility with receptors involved in pain signaling or neurodegenerative diseases. Additionally, the compound’s ability to modulate enzyme activity positions it as a candidate for treating metabolic disorders or infections caused by enzyme-mediated pathogenic mechanisms.

Ongoing research efforts are focused on elucidating the precise mechanisms through which this compound exerts its effects. Preclinical studies are being conducted to evaluate its efficacy and safety profiles in animal models. These studies aim to provide a solid foundation for future clinical trials and ultimately translate laboratory findings into tangible therapeutic benefits for patients.

The integration of cutting-edge technologies such as artificial intelligence (AI) and machine learning (ML) is revolutionizing drug discovery processes. AI-driven platforms can analyze vast datasets to identify promising candidates like 1-2-(2,2-difluorocyclopentyl)ethyl-1H-imidazol-2-amine based on their structural and pharmacological properties. These tools complement traditional experimental approaches by providing predictive insights into molecular behavior, thereby expediting the development pipeline.

In conclusion, 1 - 0 - ( 0 , 0 - d i f l u o r o c y c l o p e n t y l ) e t h y l - 0 H i m i d a z o l - 0 - a m i n e(CAS No. 2138213 - 88 - 93 ) represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising biological activities。 Further research is warranted to fully harness its therapeutic potential and explore new frontiers in drug development。